Cas no 96734-65-5 (1H-Pyrazole-3,4-dicarboxylicacid, 1-(3-chlorophenyl)-5-(4-chlorophenyl)-)

• Product Name: 1H-Pyrazole-3,4-dicarboxylicacid, 1-(3-chlorophenyl)-5-(4-chlorophenyl)-
• CAS No: 96734-65-5
• MF: C₁₇H₁₀Cl₂N₂O₄
• MW: 377.178302288055
• CID: 816092
• PubChem ID: 176581
• Update Time: 2025-04-19

1H-Pyrazole-3,4-dicarboxylicacid, 1-(3-chlorophenyl)-5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylicacid, 1-(3-chlorophenyl)-5-(4-chlorophenyl)-
• 1-(3-chlorophenyl)-5-(4-chlorophenyl)pyrazole-3,4-dicarboxylic acid
• DTXSID50242493
• 96734-65-5
• 1H-Pyrazole-3,4-dicarboxylic acid, 1-(3-chlorophenyl)-5-(4-chlorophenyl)-

• Inchi： 1S/C17H10Cl2N2O4/c18-10-6-4-9(5-7-10)15-13(16(22)23)14(17(24)25)20-21(15)12-3-1-2-11(19)8-12/h1-8H,(H,22,23)(H,24,25)
• InChI Key： POYIRGSFNZSLQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C2C=CC(=CC=2)Cl)=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 376.002
• Monoisotopic Mass: 376.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 591°Cat760mmHg
• Flash Point: 311.2°C
• Refractive Index: 1.686